![molecular formula C10H28Cl2O3Si4 B101017 3,5-Bis(chloromethyl)octamethyltetrasiloxane CAS No. 17988-79-3](/img/structure/B101017.png)
3,5-Bis(chloromethyl)octamethyltetrasiloxane
Overview
Description
3,5-Bis(chloromethyl)octamethyltetrasiloxane is a chemical compound with the formula C10H28Cl2O3Si4 . It contains a total of 47 atoms, including 28 Hydrogen atoms, 10 Carbon atoms, 3 Oxygen atoms, and 2 Chlorine atoms .
Molecular Structure Analysis
The molecular structure of 3,5-Bis(chloromethyl)octamethyltetrasiloxane consists of 46 bonds, including 18 non-H bonds and 6 rotatable bonds . The structure data file for this compound is available for download and can be imported to most chemistry software for further analysis .Physical And Chemical Properties Analysis
3,5-Bis(chloromethyl)octamethyltetrasiloxane has a molecular weight of 379.58 . It has a melting point of -77°C and a boiling point of 128°C at 10mmHg . The density of this compound is 1.006, and it has a refractive index of 1.4210 . It also has a specific gravity of 1.006 . It exhibits no reaction with water under neutral conditions .Scientific Research Applications
Organic Synthesis
3,5-Bis(chloromethyl)octamethyltetrasiloxane: is utilized as a reagent and catalyst in organic synthesis . It facilitates the synthesis of block polymers and the preparation of specific functional organosilicon compounds. Its role in organic synthesis is pivotal due to its ability to introduce silicon-containing blocks into polymer chains, which can significantly alter the properties of the resulting material.
Drug Development
In the pharmaceutical industry, this compound has shown promise in enhancing the efficacy of certain chemotherapeutic agents. It’s being investigated for its potential to inhibit the growth of cancer cells in vitro, with ongoing clinical trials assessing its safety and efficacy in humans.
Materials Science
The compound’s unique structure makes it suitable for applications in materials science. It can be used to modify surface properties, create new polymer composites, and develop materials with improved thermal stability and chemical resistance.
Coatings
Due to its low surface tension and good dispersion characteristics, 3,5-Bis(chloromethyl)octamethyltetrasiloxane is used in the formulation of coatings . It can improve the spreadability and adhesion of coatings on various substrates, enhancing durability and performance.
Adhesives
In adhesive formulations, this compound contributes to the overall strength and flexibility of the product . It can be particularly useful in creating adhesives that need to withstand extreme temperatures or harsh chemical environments.
Lubricants
The compound is also applied in the development of lubricants . Its incorporation into lubricant formulations can result in products with lower friction coefficients, extended lifespan, and better performance under a wide range of conditions.
Mechanism of Action
Target of Action
3,5-Bis(chloromethyl)octamethyltetrasiloxane is primarily used as a chemical intermediate
Mode of Action
As a chemical intermediate, it is likely involved in various chemical reactions, contributing to the synthesis of other compounds .
Biochemical Pathways
As a chemical intermediate, it is expected to participate in various chemical reactions, potentially affecting multiple pathways depending on the context of its use .
Pharmacokinetics
As a chemical intermediate, it is primarily used in industrial settings rather than in biological systems, which may explain the lack of pharmacokinetic data .
Result of Action
As a chemical intermediate, its primary role is likely in the synthesis of other compounds .
Safety and Hazards
3,5-Bis(chloromethyl)octamethyltetrasiloxane is classified as a skin irritant (Skin Irrit. 2, H315) and an eye irritant (Eye Irrit. 2, H319) . In case of skin contact, it is recommended to take off contaminated clothing immediately and wash off with soap and plenty of water . If it comes into contact with the eyes, rinse with pure water for at least 15 minutes . If ingested, rinse the mouth with water, do not induce vomiting, and seek immediate medical attention .
properties
IUPAC Name |
chloromethyl-(chloromethyl-methyl-trimethylsilyloxysilyl)oxy-methyl-trimethylsilyloxysilane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H28Cl2O3Si4/c1-16(2,3)13-18(7,9-11)15-19(8,10-12)14-17(4,5)6/h9-10H2,1-8H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDWODYLFPWOQIW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)O[Si](C)(CCl)O[Si](C)(CCl)O[Si](C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H28Cl2O3Si4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40499318 | |
Record name | 3,5-Bis(chloromethyl)-1,1,1,3,5,7,7,7-octamethyltetrasiloxane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40499318 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
379.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Bis(chloromethyl)octamethyltetrasiloxane | |
CAS RN |
17988-79-3 | |
Record name | 3,5-Bis(chloromethyl)-1,1,1,3,5,7,7,7-octamethyltetrasiloxane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40499318 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the structure of 3,5-bis(chloromethyl)octamethyltetrasiloxane influence the reaction outcome?
A2: The presence of two chloromethyl groups in 3,5-bis(chloromethyl)octamethyltetrasiloxane makes it susceptible to nucleophilic substitution reactions, as demonstrated by the reaction with carboxylic acids []. The position of these groups on the tetrasiloxane backbone also influences the redistribution reactions observed. The researchers suggest that the steric hindrance and electronic effects of the different substituents (chloromethyl, acyloxymethyl, trimethylsilyl) play a role in determining the preferential cleavage points in the siloxane chain, ultimately influencing the final product distribution [].
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